6-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)hexanoic acid
Cat. No. B557235
CAS RN:
88574-06-5
M. Wt: 353.4 g/mol
InChI Key: FPCPONSZWYDXRD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
6-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)hexanoic acid, also known as 6-(Fmoc-amino)hexanoic acid, is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff .
Molecular Structure Analysis
The molecular formula of 6-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)hexanoic acid is C26H32N2O6 . More detailed structural information, including NMR, HPLC, LC-MS, UPLC & more, can be found in the referenced documents .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 624.78 . It is a solid at room temperature and should be stored in a dark place, sealed in dry, and under -20°C .Scientific Research Applications
- FMOC-6-AMINOHEXANOIC ACID is used as a raw material in organic synthesis . The specific methods of application or experimental procedures would depend on the particular synthesis being performed.
- In the pharmaceutical industry, this compound is used as an intermediate . It could be used in the synthesis of various drugs, but the specific methods and outcomes would depend on the particular drug being synthesized.
- FMOC-6-AMINOHEXANOIC ACID is also used in the synthesis of agrochemicals . Again, the specific methods and outcomes would depend on the particular agrochemical being synthesized.
- This compound is used in the dyestuff industry as well . The specific methods and outcomes would depend on the particular dye being synthesized.
- FMOC-6-AMINOHEXANOIC ACID is used in Fmoc solid-phase peptide synthesis . The specific methods and outcomes would depend on the particular peptide being synthesized.
Organic Synthesis
Pharmaceuticals
Agrochemicals
Dyestuff
Peptide Synthesis
PROTAC Linker
- FMOC-6-AMINOHEXANOIC ACID can be used as a standard in High Performance Liquid Chromatography (HPLC) analysis . HPLC is a technique in analytical chemistry used to separate, identify, and quantify each component in a mixture. The compound can be used to calibrate the HPLC system or to optimize the separation conditions.
- In material science, FMOC-6-AMINOHEXANOIC ACID can be used in the synthesis of polymers or other materials . The specific methods and outcomes would depend on the particular material being synthesized.
- FMOC-6-AMINOHEXANOIC ACID can be used as a linker in bioconjugation applications . Bioconjugation is the chemical strategy of creating a covalent bond between two biomolecules, which can be used in various fields such as drug delivery, imaging, and diagnostics.
- In chemical biology, FMOC-6-AMINOHEXANOIC ACID can be used in the synthesis of chemical probes or other tools . The specific methods and outcomes would depend on the particular probe or tool being synthesized.
- FMOC-6-AMINOHEXANOIC ACID can be used in protein engineering for the synthesis of modified proteins . The specific methods and outcomes would depend on the particular protein being engineered.
HPLC Standards
Material Science
Bioconjugation
Chemical Biology
Protein Engineering
Chemical Research
- FMOC-6-AMINOHEXANOIC ACID can be used as a chemical standard in various analytical techniques . The specific methods and outcomes would depend on the particular technique being used.
- In biochemical research, FMOC-6-AMINOHEXANOIC ACID can be used in the synthesis of biochemical probes or other tools . The specific methods and outcomes would depend on the particular probe or tool being synthesized.
- FMOC-6-AMINOHEXANOIC ACID can be used in environmental science for the synthesis of environmental tracers or other tools . The specific methods and outcomes would depend on the particular tracer or tool being synthesized.
- In nanotechnology, FMOC-6-AMINOHEXANOIC ACID can be used in the synthesis of nanomaterials or other tools . The specific methods and outcomes would depend on the particular nanomaterial or tool being synthesized.
- FMOC-6-AMINOHEXANOIC ACID can be used in biotechnology for the synthesis of biotechnological tools or other applications . The specific methods and outcomes would depend on the particular tool or application.
Chemical Standards
Biochemical Research
Environmental Science
Nanotechnology
Biotechnology
Medicinal Chemistry
Safety And Hazards
properties
IUPAC Name |
6-(9H-fluoren-9-ylmethoxycarbonylamino)hexanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23NO4/c23-20(24)12-2-1-7-13-22-21(25)26-14-19-17-10-5-3-8-15(17)16-9-4-6-11-18(16)19/h3-6,8-11,19H,1-2,7,12-14H2,(H,22,25)(H,23,24) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FPCPONSZWYDXRD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NCCCCCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401008239 |
Source
|
| Record name | 6-({[(9H-Fluoren-9-yl)methoxy](hydroxy)methylidene}amino)hexanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401008239 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
353.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
3.4 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID49671170 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
6-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)hexanoic acid | |
CAS RN |
88574-06-5 |
Source
|
| Record name | 6-({[(9H-Fluoren-9-yl)methoxy](hydroxy)methylidene}amino)hexanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401008239 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
To a solution (“soln.”) of 6-aminohexanoic acid (1; 144 mg, 1.1 mmol) in 9% aq. Na2CO3 soln. (2.4 ml) was added a soln. of (9H-fluoren-9-yl)methyl succinimidyl carbonate (2; 337 mg, 1 mmol) in DMF (2.5 ml). After stirring for 1 h at room temperature (“r.t.”), the mixture was diluted with H2O (50 ml) and extracted twice with Et2O (2×20 ml). Then, the H2O phase was acified with conc. HCl soln. to pH 2 and extracted with AcOEt (5×30 ml). The organic (“org.”) layer was dried (MgSO4) and evaporated. The residue was crystallized in CHCl3/petroleum ether: 306 mg (86%) of 3. Colorless crystals. M.p. 116°. 1H-NMR (CDCl3): 7.80-7.55 (2m, H—C(1)(fmoc), H—C(4)(fmoc), H—C(5)fmoc, H—C(8)(fmoc); 7.45-7.25 (m, H—C(2)(fmoc), H—C(3)(fmoc), H—C(6)(fmoc), H—C(7)(fmoc); 4.45 (m, CH2O)(fmoc)); 4.2(m, H—C(9)(fmoc)); 3.25-3.0, 2.4, 1.8-1.3 (3m, NH(CH2)5CO). Anal. calc. for C21H23NO4 (353.42): C 71.37, H 6.56, N 3.96; found: C 71.35, H 6.65, N 3.93.
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Citations
For This Compound
3
Citations
Picolinic acid-based metallic chelators, eg, neunpa and octapa, have attracted much attention as promising scaffolds for radiotheranostic agents, particularly those containing larger α-…
Number of citations: 1
pubs.acs.org
The determination of cell membrane permeability and of the absorption and clearance rates is an important step in the pharmacokinetic profiling of a new drug candidate. In a similar …
Number of citations: 3
infoscience.epfl.ch
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